molecular formula C18H15FN4OS B287238 4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether

4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether

Cat. No. B287238
M. Wt: 354.4 g/mol
InChI Key: QLJUDXOFLMOCSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. This compound has also been shown to inhibit the growth and proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether in lab experiments is its potential therapeutic applications in various fields. It has been shown to have anti-inflammatory, anticancer, and antimicrobial properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease. Another direction is to study its potential use in combination therapy with other drugs for the treatment of cancer. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.
Conclusion:
In conclusion, 4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether is a chemical compound with potential therapeutic applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential therapeutic applications and mechanism of action.

Synthesis Methods

The synthesis of 4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether has been reported in several research studies. One of the methods involves the condensation reaction between 4-fluorobenzaldehyde and 5-amino-1,2,4-thiadiazole-3-carboxylic acid hydrazide, followed by the reaction with 4-chloromethylphenyl methyl ether in the presence of a base. This method yields the desired compound with a good yield and purity.

Scientific Research Applications

4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether has shown potential therapeutic applications in various scientific research studies. It has been reported to have anti-inflammatory, anticancer, and antimicrobial properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

properties

Product Name

4-{[3-(4-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether

Molecular Formula

C18H15FN4OS

Molecular Weight

354.4 g/mol

IUPAC Name

3-[(4-fluorophenyl)methyl]-6-[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C18H15FN4OS/c1-24-15-8-4-13(5-9-15)11-17-22-23-16(20-21-18(23)25-17)10-12-2-6-14(19)7-3-12/h2-9H,10-11H2,1H3

InChI Key

QLJUDXOFLMOCSM-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F

Canonical SMILES

COC1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.